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For Researchers, Scientists, and Drug Development Professionals

Introduction
Methacrylaldehyde (also known as methacrolein) is an α,β-unsaturated aldehyde with

significant industrial and biological relevance. As a key intermediate in the production of

polymers and resins, its chemical reactivity is well-exploited in materials science. For

researchers in the life sciences and drug development, methacrylaldehyde serves as a model

electrophile due to its conjugated system, which imparts a high reactivity towards biological

nucleophiles. This reactivity is central to its toxicological profile and suggests potential

interactions with cellular signaling pathways, making it a compound of interest for studying

cellular stress responses and the mechanisms of covalent drug action. This guide provides a

comprehensive overview of the physical and chemical properties of methacrylaldehyde,

detailed experimental protocols for its synthesis and analysis, and an exploration of its potential

interactions with key cellular signaling pathways.

Physical Properties
Methacrylaldehyde is a colorless, flammable liquid with a pungent odor.[1] Its key physical

properties are summarized in the table below, providing essential data for handling, storage,

and experimental design.
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Property Value Reference(s)

Molecular Formula C₄H₆O [1]

Molecular Weight 70.09 g/mol [1]

Appearance Clear, colorless liquid [1]

Density 0.847 g/cm³ at 20°C [2]

Melting Point -81 °C [1]

Boiling Point 69 °C [1]

Solubility in Water Miscible [3]

Vapor Pressure 155 mmHg at 25 °C [3]

Flash Point -15 °C [3]

Refractive Index (n²⁰/D) 1.416 [3]

Chemical Properties and Reactivity
The chemical behavior of methacrylaldehyde is dominated by the presence of both an

aldehyde functional group and a conjugated carbon-carbon double bond. This structure makes

it susceptible to a variety of chemical transformations.

Michael Addition
As an α,β-unsaturated carbonyl compound, methacrylaldehyde is a classic Michael acceptor. It

readily undergoes conjugate addition reactions with a wide range of nucleophiles, including

thiols (e.g., cysteine residues in proteins, glutathione) and amines.[4] This reaction involves the

addition of the nucleophile to the β-carbon of the double bond, leading to the formation of a

covalent adduct.[5][6] This reactivity is fundamental to its biological activity and toxicity, as it

can lead to the covalent modification of cellular macromolecules.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. US4283564A - Process for preparing methacrolein - Google Patents [patents.google.com]

2. mdpi.com [mdpi.com]

3. Methacrolein | C4H6O | CID 6562 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Michael acceptor molecules in natural products and their mechanism of action - PMC
[pmc.ncbi.nlm.nih.gov]

5. youtube.com [youtube.com]

6. m.youtube.com [m.youtube.com]

7. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical and
Chemical Properties of Methacrylaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123484#physical-and-chemical-properties-of-
methacrylaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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